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Compound of Interest

Compound Name: alpha-Terpinyl acetate

CAS No.: 8007-35-0

Cat. No.: B10798854

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alpha-terpinyl acetate (α-terpinyl acetate) is a naturally occurring monoterpene ester found in

a variety of essential oils, including cardamom, pine, and lavender. It is widely used in the

fragrance and flavor industries for its pleasant, herbaceous, and floral aroma. In the context of

pharmaceutical and scientific research, a thorough understanding of its spectroscopic

properties is crucial for its identification, quantification, and quality control. This guide provides

a comprehensive overview of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data for α-terpinyl acetate.

Chemical Structure and Properties:

IUPAC Name: 2-(4-methylcyclohex-3-en-1-yl)propan-2-yl acetate[1]

Molecular Formula: C₁₂H₂₀O₂[1]

Molecular Weight: 196.29 g/mol [1]
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CAS Number: 80-26-2[1]

Spectroscopic Data
The following sections present the key spectroscopic data for α-terpinyl acetate in a structured

format to facilitate analysis and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the molecular structure of a compound.

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~5.35 br s 1H =CH

~1.98 s 3H O=C-CH₃

~1.95-2.05 m 2H CH₂

~1.80-1.90 m 2H CH₂

~1.64 s 3H =C-CH₃

~1.50-1.60 m 1H CH

~1.42 s 6H C(CH₃)₂

~1.20-1.30 m 2H CH₂

Data are estimated from typical values for similar structures and may vary slightly based on

experimental conditions.
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Chemical Shift (δ) ppm Assignment

170.32 C=O

133.84 =C(CH₃)

120.41 =CH

84.77 O-C(CH₃)₂

42.67 CH

30.96 CH₂

26.44 CH₂

23.94 CH₂

23.36 =C-CH₃

23.31 C(CH₃)₂

23.15 C(CH₃)₂

22.41 O=C-CH₃

Source: PubChem CID 111037[1]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on the

absorption of infrared radiation.
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Wavenumber (cm⁻¹) Functional Group Vibrational Mode

~2968 C-H (alkane) Stretching

~2925 C-H (alkane) Stretching

~1735 C=O (ester) Stretching

~1450 C-H (alkane) Bending

~1367 C-H (alkane) Bending

~1245 C-O (ester) Stretching

~1020 C-O (ester) Stretching

Data are interpreted from typical ester and terpene spectra.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound.

m/z Relative Intensity (%) Putative Fragment

136 69.98
[M - C₂H₄O₂]⁺ (Loss of acetic

acid)

121 99.99 [C₉H₁₃]⁺

93 70.98 [C₇H₉]⁺

43 82.49 [CH₃CO]⁺ (Acylium ion)

59 18.52 [C₃H₇O]⁺

Source: PubChem CID 111037, NIST[1][2]

Experimental Protocols
The following are generalized protocols for the acquisition of spectroscopic data for a liquid

sample like α-terpinyl acetate.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: A sample of α-terpinyl acetate is dissolved

in a deuterated solvent, typically chloroform-d (CDCl₃), and transferred to an NMR tube. The

spectrum is acquired on an NMR spectrometer, for instance, a 400 MHz instrument for ¹H

NMR. The data is then processed, which includes Fourier transformation, phase correction,

and baseline correction, to obtain the final spectrum.

Infrared (IR) Spectroscopy: For a neat liquid sample, a drop of α-terpinyl acetate is placed

between two potassium bromide (KBr) or sodium chloride (NaCl) plates to form a thin film. The

spectrum is recorded using a Fourier-transform infrared (FTIR) spectrometer. Alternatively, an

Attenuated Total Reflectance (ATR) accessory can be used, where a drop of the sample is

placed directly on the ATR crystal.

Gas Chromatography-Mass Spectrometry (GC-MS): A dilute solution of α-terpinyl acetate in a

volatile solvent is injected into a gas chromatograph. The compound is separated from other

components on a capillary column and then introduced into the mass spectrometer. Electron

Ionization (EI) is a common method used, where the molecules are bombarded with electrons,

causing ionization and fragmentation. The resulting ions are then separated by their mass-to-

charge ratio.

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical

compound.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10798854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Data Acquisition

Data Analysis & Interpretation

α-Terpinyl Acetate Sample

NMR Spectrometer FTIR Spectrometer GC-MS

NMR Spectra (1H, 13C) IR Spectrum Mass Spectrum

Structure Elucidation & Verification

Click to download full resolution via product page

Caption: Workflow for Spectroscopic Analysis of α-Terpinyl Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10798854/docs#an-in-depth-technical-guide-to-the-
spectroscopic-data-of-terpinyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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